Cas no 681267-37-8 (4-chloro-N-2-(3,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 4-chloro-N-2-(3,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 681267-37-8
• MF: C₂₀H₁₈ClN₃O₃S
• MW: 415.893222332001
• CID: 6001308
• PubChem ID: 4526794
• Update Time: 2025-06-11

4-chloro-N-2-(3,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-2-(3,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide
• 4-chloro-N-(2-(3,4-dimethylphenyl)-5,5-dioxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
• Benzamide, 4-chloro-N-[2-(3,4-dimethylphenyl)-2,6-dihydro-5,5-dioxido-4H-thieno[3,4-c]pyrazol-3-yl]-
• 4-chloro-N-[2-(3,4-dimethylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• Oprea1_365269
• 4-chloro-N-(2-(3,4-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• 4-chloro-N-[2-(3,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]benzamide
• 681267-37-8
• F0541-1007
• AKOS024581989

• Inchi： 1S/C20H18ClN3O3S/c1-12-3-8-16(9-13(12)2)24-19(17-10-28(26,27)11-18(17)23-24)22-20(25)14-4-6-15(21)7-5-14/h3-9H,10-11H2,1-2H3,(H,22,25)
• InChI Key： NVAMYZIWLWNKDE-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(C)C(C)=C2)N=C2CS(=O)(=O)CC2=1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 415.0757403g/mol
• Monoisotopic Mass: 415.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 89.4Ų

Additional information on 4-chloro-N-2-(3,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide

Introduction to 4-chloro-N-2-(3,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide (CAS No. 681267-37-8) and Its Emerging Applications in Chemical Biology

The compound 4-chloro-N-2-(3,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide, identified by the CAS number 681267-37-8, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic amide derivative exhibits a complex structural framework that combines a thiophene ring with a pyrazole moiety, further functionalized by chloro and dimethylphenyl substituents. Such structural features have garnered considerable attention due to their potential in modulating biological pathways and their utility in drug discovery.

Recent studies have highlighted the importance of thieno[3,4-c]pyrazole scaffolds in medicinal chemistry. These structures are known for their ability to engage with various biological targets, including enzymes and receptors involved in inflammation, cancer, and metabolic disorders. The presence of a 5,5-dioxo group in the thiophene ring introduces electrophilic centers that can participate in nucleophilic substitution reactions, making the compound a versatile intermediate for further derivatization. Additionally, the chloro substituent on the benzamide portion enhances its reactivity and binding affinity towards biological targets.

The dimethylphenyl group appended to the pyrazole ring contributes to the compound's lipophilicity and spatial orientation within biological membranes. This feature is particularly relevant for designing molecules that require efficient membrane penetration or interaction with membrane-bound receptors. In vitro studies have demonstrated that derivatives of this class exhibit promising activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses.

In the context of modern drug development, computational modeling has played a pivotal role in understanding the interactions between this compound and its potential targets. Molecular docking simulations indicate that the 4-chloro-N-2-(3,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide scaffold can effectively bind to active sites of proteins involved in disease pathways. The chloro group is predicted to form critical hydrogen bonds or hydrophobic interactions with key residues in the target protein, enhancing binding affinity.

Furthermore, the dioxo functionality serves as a conformational anchor, stabilizing the molecule's orientation relative to the target. This rigidity is often advantageous in drug design, as it minimizes off-target effects by reducing conformational flexibility. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable solubility and metabolic stability profiles when formulated appropriately.

The integration of machine learning algorithms into drug discovery has accelerated the identification of novel bioactive molecules like this one. Predictive models trained on large datasets of bioactive compounds have identified thieno[3,4-c]pyrazole derivatives as high-potential candidates for further investigation. These models take into account various physicochemical properties and biological activities to rank compounds based on their likelihood of success in therapeutic applications.

Experimental validation through high-throughput screening (HTS) has corroborated some of these computational predictions. In particular, assays targeting inflammatory pathways have revealed that analogs of this compound exhibit dose-dependent inhibition of key enzymes. The potency observed in these assays is comparable to or even superior to some commercially available inhibitors used for therapeutic purposes.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key synthetic steps include cyclization reactions to form the thiophene-pyrazole core followed by functional group interconversions such as chlorination and amidation. Advances in catalytic methods have enabled more efficient and environmentally benign routes to these heterocycles without compromising yield or purity.

From a regulatory perspective, 4-chloro-N-2-(3,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide (CAS No. 681267-37-8) must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Current guidelines emphasize comprehensive characterization through spectroscopic techniques (NMR spectroscopy), mass spectrometry (MS), and chromatographic methods (HPLC). These analyses provide critical data on purity standards required for pharmaceutical applications.

The growing interest in thienopyrazole derivatives stems from their broad spectrum of biological activities beyond inflammation modulation. Recent publications have explored their potential roles in antiviral therapies where modifications at positions 2 and 3 on these scaffolds can alter antiviral potency significantly. The structural diversity inherent to this class allows researchers to fine-tune properties such as selectivity or solubility based on therapeutic needs.

In conclusion, 4-chloro-N-2-(3,4-dimethylphenyl)-5,5-dioxo-2H,4H...